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Compound of Interest

Compound Name: Cuprous sulfite

Cat. No.: B077069

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cuprous sulfite (copper(l) sulfite), its
various synonyms, and the closely related mixed-valence compound, Chevreul's salt. It is
designed to be a comprehensive resource, detailing chemical and physical properties,
experimental protocols for synthesis, and known chemical reactions.

Nomenclature and Identification

Cuprous sulfite is an inorganic compound with the chemical formula Cu2S0s.[1] Due to the +1
oxidation state of the copper ion, it is also referred to by several other names. The compound's
identification is crucial for accurate research and reporting.

Table 1: Synonyms and Identifiers for Cuprous Sulfite
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Identifier Type

Value

Source

Systematic Name

Copper(l) sulfite

[2]

IUPAC Name

bis(copper(1+));sulfite

[3]

Common Synonyms

Dicopper sulfite, Dicopper
sulphite, Sulfurous acid

dicopper(1+) salt

[2](3]

CAS Numbers

13982-53-1, 35788-00-2

[3]

Molecular Formula

Cuz2S0s

[3]

Molecular Weight

207.16 g/mol

[3]

Physicochemical Properties

Cuprous sulfite is typically a white, crystalline powder.[4] Its solubility and other physical

constants are important for its application in various experimental settings.

Table 2: Physical and Chemical Properties of Cuprous Sulfite and Related Compounds
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Cuprous Sulfite

Chevreul's Salt

Property Source(s)
(Cuz2S03) (Cus3(S0s3)2-:2H20)
White, crystalline Brick-red crystalline

Appearance [4][5]
powder powder

Molar Mass 207.16 g/mol 386.78 g/mol [31[5]
3.83 g/cm3

Density (monohydrate at 3.57 g/cm?3 [1][5]
15°C)

o Insoluble/Slightly
Solubility in Water Insoluble [4][5]

soluble

Solubility in other

Soluble in ammonium
hydroxide,
hydrochloric acid (with

Soluble in aqueous

ammonia; Reacts with

[3]141(5]

solvents decomposition); )
) acids
Insoluble in ethanol,
ether
Melting Point Decomposes Decomposes >200 °C  [6]

Quantitative Solubility Data for Copper(l) Sulfite Hydrate
(Cu2S03-9/2H20)

The solubility of a hydrated form of cuprous sulfite has been reported.

Table 3: Solubility of Cuprous Sulfite Hydrate in Water at Various Temperatures
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Molar Concentration

Temperature (°C) Solubility (mg Cu/dm3) ** (molldm?) **
20 2.2 1.73x 107>
30 3.2 2.52x 107>
40 9.0 7.08 x 105
50 12.4 9.76 x 105
70 18.5 1.46 x 10~4
90 25.9 2.04x 10

Data from Margulis, E.V. & Rodin, I.V. (1982), as cited in evaluation.[6]

Synthesis and Experimental Protocols

While detailed protocols for the direct synthesis of pure cuprous sulfite are not readily
available in recent literature, the synthesis of the closely related and more stable Chevreul's
salt (copper(l,1l) sulfite dihydrate, Cuz(S0O3)-CuS0s-2H20) is well-documented.[7] This mixed-
valence compound contains both copper(l) and copper(ll) sulfite moieties.

Experimental Protocol for the Synthesis of Chevreul's
Salt

This protocol is adapted from procedures described in the literature.[3][7]

Objective: To synthesize Chevreul's salt via the reduction of copper(ll) sulfate with a sulfite-
containing reagent.

Materials:
o Copper(ll) sulfate (CuSOa)
e Sodium metabisulfite (Na2S20s) or sodium hydrogen sulfite (NaHSO3)

e Deionized water
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» Beakers
e Heating plate/stirrer
« Filtration apparatus (e.g., Bichner funnel)
Procedure:
e Preparation of Reactant Solutions:
o Prepare an aqueous solution of copper(ll) sulfate.
o Prepare a separate aqueous solution of sodium metabisulfite or sodium hydrogen sulfite.
e Reaction:

o Add the sodium metabisulfite solution to the copper(ll) sulfate solution with stirring. A
grass-green intermediate may form.[3]

o Heat the resulting solution to boiling for several minutes. The solution will darken.[3]

e Precipitation and Isolation:

[¢]

As the boiling subsides, a deep red precipitate of Chevreul's salt will form and settle.[3]

[¢]

Allow the solution to cool.

[e]

Isolate the precipitate by filtration.

o

Wash the precipitate with deionized water and a suitable solvent like acetone to aid in
drying.

o Dry the product in air at room temperature.[6]

Safety Precautions: This procedure should be conducted in a well-ventilated fume hood as
sulfur dioxide gas is released during the boiling process.[3]

Logical Workflow for Chevreul's Salt Synthesis
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Caption: Experimental workflow for the synthesis of Chevreul's salt.

Chemical Reactions
Reactions of Cuprous Sulfite

o Decomposition: Upon heating, cuprous sulfite decomposes to yield copper(l) oxide and
sulfur dioxide.[1] Cu2S0s(s) —» Cuz20(s) + SO2(g)

e Reaction with Water: Cuprous sulfite reacts with water to produce copper(l) hydroxide and
sulfurous acid.[1] Cu2S0s(s) + 2H20(l) = 2CuOH(aq) + H2S0s(aq)

» Electrolytic Dissociation: In solution, it dissociates into copper(l) ions and sulfite ions.[1]
CuzS0s(aq) = 2Cut(aq) + SOs2~(aq)

Reactions of Chevreul's Salt

The mixed-valence nature of Chevreul's salt allows it to exhibit reactions characteristic of both
Cu(l) and Cu(ll).

e Reaction with Hydrochloric Acid: The presence of copper(l) is demonstrated by its reaction
with dilute hydrochloric acid to precipitate white copper(l) chloride.[3]

e Reaction with Ammonia: The presence of copper(ll) is confirmed by its dissolution in
agueous ammonia to form the deep blue tetraamminecopper(ll) complex, [Cu(NHs)a]2*.[2][3]
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Analytical Workflow to Differentiate Copper Oxidation

States in Chevreul's Saltdot

/l Nodes Start [label="Chevreul's Salt Sample", shape=box, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; Split [label="Divide Sample", shape=diamond, style=filled,
fillcolor="#FBBCO05", fontcolor="#202124"]; Add_HCI [label="Add Dilute HCI", shape=ellipse,
style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Add_NH3 [label="Add Aqueous NHs",
shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Observe CuCl
[label="Observe White Precipitate\n(CuCl)", shape=Dbox, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; Observe_Complex [label="Observe Deep Blue Solution\n([Cu(NH3)4]2*)",
shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Conclusion_Cul
[label="Confirms Cu(l)", shape=note, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
Conclusion_Cu2 [label="Confirms Cu(ll)", shape=note, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges Start -> Split; Split -> Add_HCI [label="Aliquot 1"]; Split -> Add_NH3 [label="Aliquot
2"]; Add_HCI -> Observe_CuCl; Add_NH3 -> Observe_Complex; Observe_CuCl ->
Conclusion_Cul; Observe_Complex -> Conclusion_Cu2; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to Cuprous Sulfite
and Its Congeners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077069#synonyms-for-cuprous-sulfite-e-g-copper-i-
sulfite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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